Cas no 2171866-65-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid
• CAS No: 2171866-65-0
• MF: C₂₃H₂₂N₆O₄
• MW: 446.458584308624
• CID: 6283414
• PubChem ID: 165588171
• Update Time: 2025-05-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid
• EN300-1556399
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid
• 2171866-65-0

• Inchi： 1S/C23H22N6O4/c30-20(31)19-25-21(27-22(26-19)29-11-9-24-10-12-29)28-23(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,24H,9-13H2,(H,30,31)(H,25,26,27,28,32)
• InChI Key： GAGQZHKMHGFEHK-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C(=O)O)=NC(=N1)N1CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.17025320g/mol
• Monoisotopic Mass: 446.17025320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid (CAS: 2171866-65-0)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid (CAS: 2171866-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine core and piperazine moiety, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapy development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid. The authors reported a yield of over 85% using a one-pot reaction strategy, which is a marked improvement over previous methods. This advancement is expected to facilitate broader adoption of the compound in research and industrial applications.

In addition to its synthetic utility, the biological activity of this compound has been a subject of investigation. Preliminary in vitro studies have demonstrated its ability to modulate specific protein-protein interactions (PPIs) involved in cancer cell proliferation. A 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on the interaction between p53 and MDM2, a well-known target in oncology. The compound exhibited an IC50 value of 2.3 µM, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's role in peptide synthesis. The Fmoc-protected amino group allows for efficient incorporation into peptide chains, while the piperazine moiety provides a handle for further functionalization. A recent study in the journal Amino Acids explored its use in the synthesis of cyclic peptides, demonstrating its compatibility with standard SPPS protocols. The researchers successfully synthesized a series of cyclic peptides with improved stability and bioavailability, underscoring the versatility of this building block.

Looking ahead, researchers are optimistic about the potential applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(piperazin-1-yl)-1,3,5-triazine-2-carboxylic acid. Its dual functionality as a synthetic intermediate and a bioactive molecule positions it as a valuable asset in drug discovery and development. Future studies are expected to explore its pharmacokinetic properties and in vivo efficacy, paving the way for its translation into clinical applications.